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Compound of Interest

Compound Name: 3-Pentylpiperidine

Cat. No.: B15262469

Disclaimer: Direct therapeutic applications and extensive pharmacological data for 3-
Pentylpiperidine are not widely available in current scientific literature. This guide extrapolates
potential therapeutic uses based on the activities of structurally related piperidine derivatives.
The information presented herein is intended for research and drug development professionals
and should be interpreted as a theoretical framework for future investigation.

Introduction

The piperidine scaffold is a ubiquitous structural motif in a vast array of pharmaceuticals and
natural products, exhibiting a broad spectrum of biological activities.[1] Its derivatives have
been successfully developed into drugs for a range of conditions, including cancer, neurological
disorders, and infectious diseases.[2][3] 3-Pentylpiperidine, a simple alkyl-substituted
piperidine, represents a chemical entity with unexplored therapeutic potential. Its structural
characteristics suggest possible interactions with various biological targets, particularly within
the central nervous system and in proliferative diseases. This document aims to provide a
comprehensive overview of the potential therapeutic applications of 3-Pentylpiperidine by
examining the established activities of its close chemical relatives.

Potential Therapeutic Areas

Based on the pharmacological profiles of related piperidine compounds, two primary areas of
interest for 3-Pentylpiperidine emerge: oncology and neurology.

Oncology
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Piperidine derivatives have shown significant promise as anticancer agents.[1][4] The proposed
antiproliferative effects are often attributed to their ability to interfere with key signaling
pathways involved in cancer cell growth, survival, and metastasis.

Structurally similar compounds to 3-Pentylpiperidine have been investigated for their ability to
modulate critical oncogenic pathways. A notable example is the investigation of 3-
phenylpiperidine derivatives as inhibitors of the Wnt signaling pathway through the disruption of
the B-catenin/B-cell lymphoma 9 (BCL9) protein-protein interaction, which is crucial for the
progression of colorectal cancer.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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